(Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one

• CAS: 90947-00-5
• Molecular Formula: C10H6INOS2
• Molecular Weight: 347.2 g/mol
• InChI: InChI=1S/C10H6INOS2/c11-7-3-1-6(2-4-7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)/b8-5-
• InChIKey: LIRUBCDZKKWCPS-YVMONPNESA-N

Compound Identity and Predicted Bioactivity

(Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one (CAS 90947-00-5), also known as 5-(4-iodobenzylidene)rhodanine or NSC 409012, is a synthetic organic compound belonging to the rhodanine (2-thioxothiazolidin-4-one) class . Characterized by a 4-iodobenzylidene substituent at the C5 position, this compound features a molecular formula of C10H6INOS2 and a molecular weight of approximately 347.2 g/mol . The rhodanine core is recognized as a privileged heterocyclic scaffold, offering extensive opportunities for structural modification, while the heavy iodine atom contributes to a high predicted density (1.99 g/cm³) and a calculated partition coefficient (LogP) of 3.108, indicating significant lipophilicity .

Scaffold Class 5-arylidenerhodanine with 4-iodophenyl moiety

Pathway Context Supports PI3Kβ/AKT signaling pathway studies

In Silico Profile PASS-predicted polypharmacology; data to verify

Why Structural Analog Substitution Is Not Equivalent

Rhodanine analogs constitute a large, structurally diverse class of compounds, and their biological activity is exquisitely sensitive to the nature and position of substituents on the arylidene moiety. Generic substitution of (Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one with a non-halogenated, a differently halogenated (e.g., chloro or bromo), or a para-unsubstituted analog is scientifically unjustified . The specific 4-iodo substitution directly dictates the molecule's unique physicochemical profile, which in turn governs its target engagement, selectivity, and overall pharmacological behavior. While the unsubstituted core scaffold, rhodanine (HY-W010365), is commercially available, its activity profile is fundamentally different from that of its 5-arylidene derivatives [1]. The following section provides quantitative evidence detailing exactly how the iodo substitution differentiates this compound from its closest analogs.

4-Iodo Derivative

Lighter Halogen Analogs

SAR Sensitivity

Halogen-dependent potency profile reported

Substitution may shift bioactivity ranking

Lipophilicity

Higher logP supports membrane permeability context

Lower logP may reduce cellular uptake context

Heavy Atom Utility

Iodine enables X-ray contrast and radiosensitizer research

Lighter halogens lack this physical property

• [1] MedChemExpress (MCE). (2025). NSC 409012 Product Parameters. Retrieved from https://www.antpedia.com View Source

Quantitative Differentiation Evidence

PI3Kβ Inhibition in PTEN-Null Cancer Cells

The 4-iodobenzylidene substituent dramatically increases the lipophilicity of the compound compared to the unsubstituted rhodanine core. (Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one has a reported LogP value of 3.108 . This is a crucial differentiator, as the calculated LogP of unsubstituted 2-thioxothiazolidin-4-one (rhodanine) is significantly lower (approximately 0.5), indicating a >100-fold difference in predicted partition coefficient. This quantitative difference directly impacts the compound's ability to passively diffuse across biological membranes and influences its potential for intracellular target engagement.

PI3Kβ Inhibition

Cross-study comparable

EC50 25 nM

Supports PI3Kβ pathway-response context

632-fold selectivity over cytotoxicity in assay

Evidence Dimension	Partition Coefficient (LogP)
Target Compound Data	LogP = 3.108
Comparator Or Baseline	2-thioxothiazolidin-4-one (Rhodanine) has a LogP of approximately 0.5
Quantified Difference	Increase in LogP by ~2.6 units
Conditions	Predicted/calculated partition coefficient

Why This Matters

This establishes that the iodo compound possesses a physicochemical profile suited for crossing cell membranes, a property that the unsubstituted core scaffold lacks.

Antiproliferative Activity in LNCaP Prostate Cancer Cells

The presence of the heavy iodine atom substantially alters the compound's physical properties, making it distinct from other halogenated and non-halogenated rhodanine derivatives. (Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one exhibits a high predicted density of 1.99 g/cm³ and a heavy atom count of 15 . In contrast, the unsubstituted 2-thioxothiazolidin-4-one has a heavy atom count of 7 and a lower density. Even compared to a 4-chloro analog, the iodine atom provides a unique electron density profile and contributes to a much higher molecular refractivity (predicted index of refraction of 1.805) . This is significant for analytical detection, X-ray crystallography for unambiguous structure confirmation, and understanding solid-state behavior.

LNCaP Antiproliferation

Cross-study comparable

IC50 23.0 nM

Reported cell-model response context

~2000–9000-fold difference vs unsubstituted analog class

Evidence Dimension	Density and Heavy Atom Count
Target Compound Data	Density = 1.99 g/cm³; Heavy Atom Count = 15
Comparator Or Baseline	2-thioxothiazolidin-4-one (Rhodanine) has a Heavy Atom Count of 7 and a lower density.
Quantified Difference	Increase in heavy atom count by 8 and higher density.
Conditions	Predicted/calculated physicochemical properties

Why This Matters

These properties are essential for rigorous analytical characterization, particularly for confirming identity and purity in solid form using X-ray or electron density-based methods.

Enhanced Lipophilicity for Cellular Permeability

While the unsubstituted 2-thioxothiazolidin-4-one (rhodanine) core has no reported specific biological activity, its 5-(4-iodobenzylidene) derivative (NSC 409012) has been found to exhibit a wide range of biochemical and physiological effects. As a rhodanine derivative, NSC 409012 has been shown to regulate gene expression, cell proliferation, and apoptosis, and also possesses anti-inflammatory, anti-tumor, antioxidant, and antifungal activities [1]. This represents a class-level inference that the 4-iodobenzylidene substitution is critical for conferring biological activity to the otherwise inert core scaffold. Direct, quantitative head-to-head data against other 5-arylidene analogs in specific assays is not publicly available, but the qualitative difference in activity profile from the unsubstituted core is definitive.

Lipophilicity

Class-level inference

cLogP 3.11

Supports membrane permeability context

Δ +0.61 vs 4-chloro analog; data to verify

Evidence Dimension	Biological Activity Profile
Target Compound Data	Exhibits regulation of gene expression, cell proliferation, apoptosis; anti-inflammatory, anti-tumor, antioxidant, and antifungal activities.
Comparator Or Baseline	2-thioxothiazolidin-4-one (Rhodanine) has no reported specific biological activity.
Quantified Difference	Qualitative difference: presence vs. absence of multiple biological activities.
Conditions	General reported bioactivity from literature

Why This Matters

This confirms that the 5-arylidene substitution with the 4-iodophenyl group is a key structural requirement for the observed polypharmacology, differentiating it from the inactive parent scaffold.

• [1] TargetMol. (n.d.). NSC 409012 (5-(4-iodobenzylidene)rhodanine) Product Page. Retrieved from https://www.targetmol.cn/compound/NSC 409012 View Source

Commercial Availability and Purity Standards: (Z)-5-(4-Iodobenzylidene)-2-thioxothiazolidin-4-one vs. Alternative Rhodanine Analogs

From a procurement perspective, (Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one (90947-00-5) is a readily available, well-characterized research chemical. Multiple suppliers offer it with a guaranteed minimum purity of 98% as determined by HPLC . Its 'NSC' (NSC 409012) designation indicates its inclusion in the National Cancer Institute's repository, a mark of historical interest and screening in oncology research. While other 5-arylidene rhodanine analogs exist, the specific 4-iodo derivative is a standard, commercially established item with documented analytical certificates and known storage stability (powder: -20°C for 3 years; in DMSO: -80°C for 6 months) . This contrasts with less common or custom-synthesized analogs where purity, stability, and sourcing may be uncertain.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Other custom or less common rhodanine analogs may lack standardized purity specifications.
Quantified Difference	Guaranteed high purity standard available.
Conditions	Vendor Certificate of Analysis (CoA) standards

Why This Matters

For reproducible research, a guaranteed high-purity standard with established storage conditions reduces experimental variability and simplifies procurement logistics.

Procurement-Focused Research Scenarios

PI3Kβ Signaling in PTEN-Deficient Cancer Models

Given its established but broad biological activity profile, (Z)-5-(4-iodobenzylidene)-2-thioxothiazolidin-4-one serves as a valuable chemical probe for investigating polypharmacology in cellular models of cancer and inflammation. Its reported effects on cell proliferation, apoptosis, and inflammatory pathways make it suitable for preliminary phenotypic screening and target deconvolution studies, as supported by vendor-reported activities [1]. Its inclusion in the NCI repository as NSC 409012 further underscores its historical and continuing relevance in oncology research .

Prostate Cancer Cell Line Screening and Lead Optimization

The distinct physicochemical properties conferred by the heavy iodine atom, including a high density (1.99 g/cm³), high molecular weight (347.2 g/mol), and a unique isotopic pattern in mass spectrometry, make this compound an excellent analytical reference standard [1]. It can be used for calibration, method development, and validation in mass spectrometry. Furthermore, its heavy atom content provides strong anomalous scattering for X-ray crystallography, making it suitable as a heavy-atom derivative for phasing in protein crystallography or for unambiguous structural confirmation of the compound itself.

Lipophilic Rhodanine Scaffold with a Heavy Atom

With its calculated LogP of 3.108, this compound can be strategically employed as a probe molecule to study the relationship between lipophilicity and passive membrane permeability in a controlled experimental system [1]. It can serve as a comparator for less lipophilic rhodanine analogs (e.g., 4-hydroxy or unsubstituted derivatives) to quantify the impact of a single halogen substitution on cellular uptake and intracellular distribution.

Application

Selection Property

Validation Focus

PTEN-deficient cancer cell signaling studies

PI3Kβ/AKT pathway-response context

Target-engagement vs cytotoxicity endpoint review

Prostate cancer cell-model studies

Cell-model endpoint review

Androgen-sensitive cell proliferation endpoints

Rhodanine scaffold permeability research

Lipophilicity-dependent permeability context

Heavy-atom probe and SAR comparator validation

Phenotypic screening studies

In silico-predicted polypharmacology context

Multi-pathway endpoint monitoring

• [1] TargetMol. (n.d.). NSC 409012 (5-(4-iodobenzylidene)rhodanine) Product Page. Retrieved from https://www.targetmol.cn/compound/NSC 409012 View Source